2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(m-tolyl)acetamide

• IUPAC Name: 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C15H19N3O3/c1-3-17-7-8-18(15(21)14(17)20)10-13(19)16-12-6-4-5-11(2)9-12/h4-6,9H,3,7-8,10H2,1-2H3,(H,16,19)
• InChI Key: IJRAKGWCZHVDKC-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(C(=O)C1=O)CC(=O)NC2=CC=CC(=C2)C
• Molecular Formula: C15H19N3O3
• Molecular Weight: 289.33 g/mol

Description

2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(m-tolyl)acetamide, also known as ETAA, is a synthetic compound that has been extensively studied in the field of medicinal chemistry. This compound has shown promising results in various scientific research applications, including cancer treatment, drug delivery systems, and neuroprotection.

Scientific Research Applications

Anticancer Drug Synthesis and Molecular Docking

Research on compounds with similar structures, such as N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, has been conducted with a focus on anticancer activity. These compounds are synthesized and analyzed for their ability to target specific receptors like VEGFr, which is crucial in cancer therapy. The detailed synthesis, structural analysis, and molecular docking studies underscore the potential of such compounds in designing new anticancer drugs (Sharma et al., 2018).

Anticonvulsant and Antidepressant Effects

Studies on 2-(5-methyl-2,3-dioxoindolin-1-yl)acetamide derivatives have shown that they possess significant anticonvulsant and antidepressant activities. These findings are based on in vivo testing models like pentylenetetrazole (PTZ)-evoked convulsion models and the forced swimming test (FST) model, indicating the therapeutic potential of such compounds in treating neurological disorders (Zhen et al., 2015).

Biosynthetic Pathways in Fungi

The biosynthetic pathways for compounds like epipolythiodioxopiperazines (ETPs) in fungi, such as Aspergillus terreus, reveal the natural production processes of structurally complex molecules. These pathways can be manipulated for increased production or for generating novel compounds with potential pharmaceutical applications (Guo et al., 2013).

Radioligand Imaging with PET

The synthesis and application of compounds for radioligand imaging, such as [18F]PBR111, demonstrate the importance of specific acetamide derivatives in medical diagnostics, particularly in positron emission tomography (PET). This research offers a glimpse into the process of developing and applying novel radioligands for imaging brain receptors (Dollé et al., 2008).

Insecticidal Activity

The synthesis of new heterocycles incorporating a thiadiazole moiety, such as 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide, and their assessment against pests like the cotton leafworm demonstrate the agricultural applications of acetamide derivatives. These compounds offer potential solutions for pest management strategies (Fadda et al., 2017).